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Compound of Interest

Compound Name: 5-Chloro-2-fluoropyridin-4-amine

CAS No.: 1227513-74-7

Cat. No.: B3046327

Get Quote

Executive Summary & Chemical Identity
Do not treat this compound as a generic organic waste. 5-Chloro-2-fluoropyridin-4-amine
(CAS: 1227513-74-7) presents a dual-hazard profile common to halogenated aminopyridines:

chemical incompatibility (basic amine) and toxic combustion byproducts (fluorine/chlorine).

Improper disposal into non-halogenated waste streams or acidic waste containers can result in

immediate exothermic reactions or downstream infrastructure damage (scrubber failure during

incineration). This guide outlines the mandatory segregation and disposal workflow to ensure

personnel safety and regulatory compliance.
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Parameter Specification

Chemical Name 5-Chloro-2-fluoropyridin-4-amine

CAS Number 1227513-74-7

Molecular Formula C₅H₄ClFN₂

Molecular Weight 146.55 g/mol

Physical State Solid (typically off-white to yellow powder)

Acidity/Basicity
Weak Base (pKb ~4-5 estimated for

aminopyridines)

Key Hazards
Skin Irritant (H315), Eye Irritant (H319), STOT-

SE (H335)

Hazard Characterization & Waste Coding
Proper characterization prevents "unknown" waste charges and ensures the receiving facility

uses the correct incineration protocol.

The "Hidden" Hazard: Thermal Decomposition
While the immediate handling hazard is irritation, the disposal hazard is thermal decomposition.

[1]

Fluorine Content: Upon incineration, this compound releases Hydrogen Fluoride (HF).[1]

Chlorine Content: Releases Hydrogen Chloride (HCl) and potentially nitrogen oxides (NOx).

Implication: This waste must be directed to an incinerator equipped with caustic scrubbers. It

cannot be fuel-blended with standard non-halogenated solvents.

Regulatory Waste Codes (RCRA)[3]
Primary Code:D001 (If disposed of as a flammable solvent mixture) or None (if pure solid, it

is not P- or U-listed).[1]
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Best Practice Code: Label as "Non-Regulated Chemical Waste" (if solid) or "Halogenated

Solvent Waste" (if dissolved), but always explicitly list the chemical name on the tag to trigger

the halogen handling protocol at the TSDF (Treatment, Storage, and Disposal Facility).[1]

Pre-Disposal Stabilization & Segregation
The Core Directive: Prevent incompatible mixing at the bench level.

A. The Amine-Acid Conflict
As an amine, this compound is basic.[1]

STOP: Do not add to "Acid Waste" carboys.

Risk: Mixing with strong acids (HCl, H₂SO₄) generates heat (exothermic neutralization) and

forms pyridinium salts, which may precipitate and clog waste lines or pressurize containers.

[1]

B. The Halogen Rule
STOP: Do not dispose of in "Non-Halogenated" solvent cans (e.g., Acetone/Ethanol waste).

Risk: Even trace amounts of halogens (>1000 ppm) can disqualify a bulk waste stream from

being used as fuel blending, forcing the facility to re-categorize thousands of gallons of

waste at significant cost.[1]

Segregation Matrix
Waste Stream Status Rationale

Halogenated Solvents COMPATIBLE
Correct stream. High-temp

incineration required.

Solid Waste (Lab Pack) COMPATIBLE Preferred for pure solids.

Acid Waste INCOMPATIBLE Exothermic reaction risk.

Oxidizing Agents INCOMPATIBLE
Potential for violent

reaction/fire.
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Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Reagent/Scrap)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a screw-top lid.

Transfer: Transfer the solid using a chemically resistant spatula. Do not generate dust.[2][3]

[4]

Labeling:

Attach a hazardous waste tag.

Check "Toxic" and "Irritant".

Critical: Write "5-Chloro-2-fluoropyridin-4-amine" clearly. Do not use abbreviations.

Storage: Place in the Solid Waste satellite accumulation area.

Scenario B: Disposing of Reaction Mixtures (Liquid)
Quenching (If necessary): If the reaction involved reactive reagents (e.g., acid chlorides,

hydrides), quench carefully before disposal.[1] Ensure the mixture is at room temperature.

pH Check: If the solution is highly acidic, neutralize to pH 6-9 using Sodium Bicarbonate

before adding to the organic waste container to prevent container degradation or heating.

Container Selection: Use the Halogenated Solvent waste carboy (typically yellow-coded or

distinctively marked).

Log It: Record the volume and chemical name on the waste log sheet immediately.

Visual Workflow (Decision Logic)
The following diagram illustrates the critical decision points for safe disposal.
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Waste Generation:
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Figure 1: Decision logic for segregating solid and liquid waste forms to ensure compatibility and

compliance.
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Emergency Procedures
Spill Response (Solid)

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is fine/dusty, use an N95

or half-mask respirator.[1]

Containment: Do not dry sweep (creates dust). Cover with a wet paper towel or use a HEPA-

filtered vacuum dedicated to chemical cleanup.

Cleanup: Scoop material into a waste jar. Wipe the area with soap and water.[2]

Disposal: Label the cleanup debris as hazardous waste (Solid).

Exposure Response[3][4]
Skin Contact: Brush off loose powder before wetting. Rinse with water for 15 minutes. The

amine nature allows skin absorption; monitor for systemic toxicity.

Eye Contact: Rinse immediately for 15 minutes.[2] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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